2-[(6-chloro-4-methyl-2-oxo-2H-chromen-7-yl)oxy]-N-(3,5-dimethylphenyl)acetamide

• IUPAC Name: 2-(6-chloro-4-methyl-2-oxochromen-7-yl)oxy-N-(3,5-dimethylphenyl)acetamide
• InChI: InChI=1S/C20H18ClNO4/c1-11-4-12(2)6-14(5-11)22-19(23)10-25-18-9-17-15(8-16(18)21)13(3)7-20(24)26-17/h4-9H,10H2,1-3H3,(H,22,23)
• InChI Key: DUHIIONLCCWFEU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)COC2=C(C=C3C(=CC(=O)OC3=C2)C)Cl)C
• Molecular Formula: C20H18ClNO4
• Molecular Weight: 371.8 g/mol

Description

2-[(6-chloro-4-methyl-2-oxo-2H-chromen-7-yl)oxy]-N-(3,5-dimethylphenyl)acetamide is a chemical compound with potential scientific research applications. It is commonly referred to as CDMPA and has been synthesized using various methods.

Mechanism of Action

CDMPA inhibits the activity of tyrosinase and cholinesterase by binding to their active sites. This binding prevents the enzymes from carrying out their normal functions, resulting in a decrease in melanin synthesis or an increase in acetylcholine levels.
Biochemical and Physiological Effects
CDMPA has been shown to have potential biochemical and physiological effects. In vitro studies have demonstrated its ability to inhibit tyrosinase and cholinesterase activity. In vivo studies have shown that it can reduce hyperpigmentation in mice and improve cognitive function in rats.

Advantages and Limitations for Lab Experiments

One advantage of using CDMPA in lab experiments is its specificity for tyrosinase and cholinesterase. This specificity allows for targeted inhibition of these enzymes without affecting other enzymes or processes. However, one limitation is that CDMPA may not be effective in all cases of hyperpigmentation or Alzheimer's disease, as these conditions can have multiple underlying causes.

Future Directions

There are several future directions for research on CDMPA. One area of interest is its potential use in combination with other compounds to enhance its effects or target multiple pathways. Another area of interest is its potential use in treating other conditions, such as Parkinson's disease or schizophrenia, which involve dysregulation of neurotransmitter systems. Additionally, further studies are needed to determine the long-term safety and efficacy of CDMPA in humans.

Scientific Research Applications

CDMPA has potential scientific research applications due to its ability to inhibit the activity of specific enzymes such as tyrosinase and cholinesterase. Tyrosinase is involved in melanin synthesis, and its inhibition can be useful in treating hyperpigmentation disorders. Cholinesterase is involved in the breakdown of acetylcholine, and its inhibition can be useful in treating Alzheimer's disease.